Cas no 5471-22-7 (Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester)

• Product Name: Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester
• CAS No: 5471-22-7
• MF: C₈H₁₁ClO₅
• MW: 222.622942209244
• CID: 387232
• PubChem ID: 230757
• Update Time: 2025-04-19

Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester
• dimethyl 2-chloro-3-oxohexanedioate
• dimethyl 2-chloro-3-oxo-hexanedioate
• AC1L5K7V
• AC1Q5H4A
• AG-K-82318
• AR-1I5475
• CTK1H5155
• NSC26027
• NSC-26027
• 5471-22-7
• DTXSID60282461

• Inchi： 1S/C8H11ClO5/c1-13-6(11)4-3-5(10)7(9)8(12)14-2/h7H,3-4H2,1-2H3
• InChI Key： JVFHWJAJRDCZQI-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)C(CCC(=O)OC)=O

Computed Properties

• Exact Mass: 222.02953
• Monoisotopic Mass: 222.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 283.3°Cat760mmHg
• Flash Point: 115.3°C
• Refractive Index: 1.45
• PSA: 69.67
• LogP: 0.28910